Cas no 1889034-71-2 (2-bromo-4-(oxan-4-yl)-1,3-oxazole)

• Product Name: 2-bromo-4-(oxan-4-yl)-1,3-oxazole
• CAS No: 1889034-71-2
• MF: C₈H₁₀BrNO₂
• MW: 232.074501514435
• CID: 6136498
• PubChem ID: 115038644
• Update Time: 2025-05-20

2-bromo-4-(oxan-4-yl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-(oxan-4-yl)-1,3-oxazole
• Oxazole, 2-bromo-4-(tetrahydro-2H-pyran-4-yl)-
• EN300-1137452
• 1889034-71-2

• Inchi： 1S/C8H10BrNO2/c9-8-10-7(5-12-8)6-1-3-11-4-2-6/h5-6H,1-4H2
• InChI Key： DCIIYYIDQCDDDF-UHFFFAOYSA-N
• SMILES： O1C=C(C2CCOCC2)N=C1Br

Computed Properties

• Exact Mass: 230.98949g/mol
• Monoisotopic Mass: 230.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• Density: 1.508±0.06 g/cm3(Predicted)
• Boiling Point: 319.1±34.0 °C(Predicted)
• pka: -0.67±0.10(Predicted)

Additional information on 2-bromo-4-(oxan-4-yl)-1,3-oxazole

2-Bromo-4-(Oxan-4-yl)-1,3-Oxazole: A Comprehensive Overview

The compound with CAS No. 1889034-71-2, commonly referred to as 2-bromo-4-(oxan-4-yl)-1,3-oxazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a bromine atom at the 2-position and an oxane ring at the 4-position of a 1,3-oxazole scaffold. The 1,3-oxazole core is a five-membered aromatic heterocycle that is widely recognized for its stability and versatility in chemical reactions.

Recent studies have highlighted the potential of 2-bromo-4-(oxan-4-yl)-1,3-oxazole as a key intermediate in the synthesis of advanced materials. For instance, researchers have explored its role in the development of novel polymers with enhanced thermal stability and mechanical properties. The incorporation of the oxane ring into the structure introduces additional flexibility and functionality, making this compound highly suitable for applications in high-performance polymers.

In addition to its role in polymer chemistry, 2-bromo-4-(oxan-4-yl)-1,3-oxazole has also been investigated for its potential in drug discovery. The bromine atom at the 2-position serves as an excellent leaving group, enabling various substitution reactions that can lead to bioactive compounds. Recent findings suggest that derivatives of this compound may exhibit promising anti-inflammatory and anticancer activities, opening new avenues for therapeutic development.

The synthesis of 2-bromo-4-(oxan-4-yl)-1,3-oxazole typically involves a multi-step process that begins with the preparation of the oxazole ring. Key steps include the formation of the oxane ring through cyclization reactions and subsequent bromination to introduce the bromine atom. These steps are often optimized using modern catalytic techniques to enhance yield and selectivity.

From an analytical perspective, 2-bromo-4-(oxan-4-yl)-1,3-oxazole has been extensively studied using advanced spectroscopic methods such as NMR and IR spectroscopy. These studies have provided valuable insights into its electronic structure and intermolecular interactions, further underscoring its potential for diverse applications.

In conclusion, 2-bromo-4-(oxan-4-yll)-1,3-oaxole (CAS No. 188903471) stands out as a versatile and intriguing molecule with a wide range of applications in contemporary chemistry. Its unique structure and reactivity make it an invaluable tool for researchers in both academia and industry. As ongoing research continues to uncover new possibilities for this compound, its significance in the field of organic chemistry is likely to grow even further.